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Compound of Interest

Compound Name: 3-phenylazepane hydrochloride
CAS No.: 676495-76-4
Cat. No.: B2568565

Get Quote

Executive Summary

3-phenylazepane hydrochloride represents a critical chemical scaffold in the design of
central nervous system (CNS) active agents. As a seven-membered ring homolog of the
phenylpiperidine class (common in opioids and dopamine ligands), it offers unique
conformational flexibility that can enhance receptor selectivity. However, this flexibility and
lipophilicity present distinct ADME (Absorption, Distribution, Metabolism, Excretion) challenges.

This guide provides a technical roadmap for predicting and validating the ADME properties of
3-phenylazepane HCI. It moves beyond static data to provide a self-validating workflow—
combining in silico prediction with FDA-aligned in vitro protocols to de-risk this scaffold early in
the drug discovery process.

Physicochemical Foundation: The Salt vs. Free
Base Paradox

Understanding the ADME profile begins with the dissociation of the hydrochloride salt.
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e The Solid State (Salt): 3-phenylazepane hydrochloride exists as a charged cation. This
form ensures high aqueous solubility, facilitating formulation and initial dissolution in the
gastrointestinal (Gl) tract.

o The Biophase (Free Base): At physiological pH (7.4), the equilibrium shifts. The pKa of the
azepane nitrogen is typically ~10-11. This means the molecule remains largely protonated (

) at neutral pH.

Critical Insight: Despite high ionization, the lipophilic phenyl ring at the 3-position drives the
partition coefficient (

). For CNS penetration, we must evaluate the Distribution Coefficient (

), which accounts for the ionized fraction.

Table 1: Predicted Physicochemical Parameters

Estimates based on structural homology with phenylpiperidines.

Parameter Estimated Value ADME Implication

Highly favorable for BBB
MW (Free Base) 175.27 g/mol penetration (Rule of 5
compliant).

High ionization at pH 7.4;
pKa (Basic N) 105+05 potential for lysosomal
trapping.

Lipophilic enough for

LogP (Free Base) 28-3.2 ]
membrane crossing.
Lower effective lipophilicity due
to ionization; requires active
LogD (pH 7.4) 05-1.0 ) ,
transport or high concentration
gradient for CNS entry.
Excellent for CNS penetration
TPSA 12.0 A2

(Target < 90 A2).
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In Silico Prediction Strategy

Before wet-lab synthesis, computational modeling filters out high-risk analogs. We utilize QSAR
(Quantitative Structure-Activity Relationship) models to predict bioavailability.

Workflow Visualization: The Predictive Funnel

The following diagram outlines the hierarchical filtering process for 3-phenylazepane

derivatives.
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Figure 1: Hierarchical in silico filtering strategy for azepane scaffolds prior to synthesis.

Metabolic Stability & Biotransformation
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The azepane ring is metabolically active. For 3-phenylazepane, the primary clearance
mechanism is hepatic metabolism via Cytochrome P450 (CYP) enzymes.[1]

Predicted Metabolic Pathways

The secondary amine and the phenyl ring are the primary "soft spots” for enzymatic attack.

» N-Oxidation: Flavin-containing monooxygenases (FMO) or CYPs can oxidize the secondary
nitrogen.

o Aromatic Hydroxylation: CYP2D6 or CYP3A4 will likely hydroxylate the phenyl ring (para-
position is most favored sterically).

» Ring Oxidation (Lactam formation): Oxidation adjacent to the nitrogen (alpha-carbon) can
lead to ring opening or lactam formation.

Experimental Protocol: Microsomal Stability Assay

Standardized protocol aligned with FDA Guidance for Industry (2020).
Objective: Determine intrinsic clearance (

) and half-life (

)

¢ Preparation: Thaw pooled human liver microsomes (HLM) on ice.
* Incubation:

o Test Compound: 1 uM (to ensure first-order kinetics).

o Protein Conc: 0.5 mg/mL microsomal protein.

o Buffer: 100 mM Potassium Phosphate (pH 7.4).

e Initiation: Add NADPH-regenerating system (or 1 mM NADPH).
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o Sampling: Quench aliquots at 0, 5, 15, 30, and 45 minutes into ice-cold acetonitrile
(containing internal standard).

e Analysis: Centrifuge and analyze supernatant via LC-MS/MS (MRM mode).
e Calculation: Plot In(% remaining) vs. time. The slope

gives

Self-Validating Step: Always run a high-clearance control (e.g., Verapamil) and a low-clearance
control (e.g., Warfarin) in parallel. If controls deviate >20% from historical data, the assay is
invalid.

Permeability and CNS Distribution[2][3]

For a CNS scaffold, blood-brain barrier (BBB) penetration is the "make or break" metric.

The Challenge of Efflux

While 3-phenylazepane is lipophilic, the cationic amine makes it a potential substrate for P-
glycoprotein (P-gp) efflux transporters.

Diagram: BBB Penetration & Efflux Logic

This diagram illustrates the dynamic between passive diffusion and active efflux.
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Figure 2: Transport mechanisms across the Blood-Brain Barrier. Note the potential for P-gp
efflux recycling the drug back to the blood.
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Recommended Assay: MDR1-MDCK Permeability

Instead of standard Caco-2 cells, use MDR1-transfected MDCK cells.
o Why? They express high levels of P-gp (MDR1).

o Metric: Calculate the Efflux Ratio (ER).

e Interpretation:

o : Good passive permeability, likely CNS penetrant.

o : P-gp substrate. CNS penetration will be poor unless P-gp is inhibited (high risk).

Toxicity Signals (hERG Inhibition)

Secondary amines with lipophilic tails (like 3-phenylazepane) often carry a structural alert for
hERG channel inhibition, which can lead to QT interval prolongation and cardiac arrhythmia.

Mitigation Strategy:
« In Silico: Run structural similarity search against known hERG blockers (e.g., astemizole).

 In Vitro: Perform a competitive binding assay (Redfern et al. protocol) using radiolabeled
dofetilide early in the optimization phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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